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Introduction

Thromboelastography (TEG) is a viscoelastic hemostatic assay that provides a global

assessment of coagulation from initial fibrin formation to clot lysis.[1][2] The TEG®

PlateletMapping™ assay, a modification of the standard TEG, allows for the specific

assessment of platelet function and is a valuable tool for evaluating the efficacy of antiplatelet

agents like Clopidogrel.[3][4] These application notes provide a detailed overview and protocols

for researchers, scientists, and drug development professionals on the use of TEG to quantify

the pharmacodynamic effect of Clopidogrel.

Clopidogrel is a prodrug that is converted into an active metabolite, which irreversibly inhibits

the P2Y12 adenosine diphosphate (ADP) receptor on platelets, thereby reducing platelet

aggregation.[5][6] However, there is significant inter-individual variability in the response to

Clopidogrel, leading to the phenomenon of "Clopidogrel resistance," where patients may not

achieve the expected level of platelet inhibition, putting them at risk for thrombotic events.[3][7]

The TEG PlateletMapping assay directly measures the contribution of the ADP pathway to clot

strength, providing a quantitative measure of Clopidogrel's effect.[3]
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Principle of the TEG® PlateletMapping™ Assay

The TEG PlateletMapping assay quantifies the percentage of P2Y12 receptor inhibition by

comparing the clot strength in the presence of ADP to the maximum potential clot strength. The

assay utilizes four channels:

Kaolin-activated TEG (MA-Thrombin): This channel measures the maximum clot amplitude

(MA) generated by activating the intrinsic pathway with kaolin, representing the maximum

potential clot strength with full platelet function.[3][8]

Fibrin TEG (MA-Fibrin): This channel measures the clot strength due to fibrin formation

alone, with platelet contribution being inhibited. This serves as a baseline to isolate the

platelet component of clot strength.[3]

ADP-activated TEG (MA-ADP): This channel measures the clot strength when platelets are

activated via the P2Y12 receptor pathway by adding ADP.[3]

Arachidonic Acid (AA)-activated TEG (MA-AA): This channel is used to assess the effect of

aspirin by activating platelets through the thromboxane A2 pathway.[3]

The percentage of ADP receptor inhibition is calculated based on the reduction in clot strength

in the ADP channel relative to the maximum platelet-mediated clot strength.

Quantitative Data Summary
The following tables summarize key quantitative data from studies utilizing TEG to assess the

effect of Clopidogrel.

Table 1: Comparison of TEG Parameters in Clopidogrel-Resistant vs. Non-Resistant Patients[7]

[9]
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Parameter
Clopidogrel-
Resistant

Clopidogrel-Non-
Resistant

P-value

ADP-MA (mm) 54.9 39.8 <0.0001

% Platelet

Aggregation
74.0% 44.0% <0.0001

% Platelet Inhibition 26.0% 56.0% <0.0001

Clopidogrel resistance was defined as >180 P2Y12 Reaction Units (PRU) using the VerifyNow

assay.[7][9]

Table 2: Reference Ranges for TEG Platelet Mapping Parameters[10]

Parameter Reference Range

MA-ADP (mm) 19.8 - 43.2

MA-AA (mm) 18.9 - 37.7

Experimental Protocols
Protocol 1: Sample Collection and Handling

Sample Type: Whole blood.[11][12]

Collection Tubes:

One 3.2% sodium citrate tube (light blue top) for the standard TEG and MA-Fibrin

measurements.[13][14]

One lithium heparin tube (green top, no gel) for the PlateletMapping (MA-ADP and MA-

AA) assays.[13][14]

Venipuncture: A clean venipuncture is essential to avoid activation of the coagulation

cascade. Use a 21-gauge needle or larger.[15]
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Tube Filling: Ensure tubes are filled to the indicated level to maintain the correct blood-to-

anticoagulant ratio.[14]

Mixing: Gently invert the tubes several times immediately after collection to ensure proper

mixing with the anticoagulant.[11]

Transport: Transport the samples to the laboratory at ambient temperature. Testing should

be initiated within 2 hours of collection.[12][13] Do not refrigerate or freeze the samples.[15]

Protocol 2: TEG® PlateletMapping™ Assay Procedure

This protocol is a general guideline. Refer to the specific TEG analyzer's operator's manual for

detailed instructions.

Instrument Preparation:

Power on the TEG analyzer and allow it to warm up.

Perform any required quality control checks or e-tests as per the manufacturer's

instructions.[16]

Reagent Preparation:

Reconstitute the lyophilized ADP and AA reagents according to the manufacturer's

instructions, typically with sterile water.[16]

Assay Setup:

For each sample, four assay cups will be used.

Cup 1 (MA-Thrombin): Add kaolin activator to the cup.

Cup 2 (MA-Fibrin): Add the fibrin activator (e.g., Activator F) to the cup.[16]

Cup 3 (MA-ADP): Add the reconstituted ADP reagent to the cup.

Cup 4 (MA-AA): Add the reconstituted AA reagent to the cup.
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Sample Addition:

Pipette the appropriate volume of whole blood (from the correct anticoagulant tube for

each test) into each of the prepared cups.

Running the Assay:

Load the cups into the TEG analyzer.

Initiate the analysis through the software. The instrument will maintain the samples at

37°C and monitor the viscoelastic changes as the clot forms.[17]

Data Analysis:

The TEG software will automatically calculate the key parameters, including R time, K

time, alpha angle, MA (for all channels), and the percentage of ADP and AA inhibition.
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Caption: Clopidogrel's metabolic activation and mechanism of action on the platelet P2Y12

receptor.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1242531/docs#application-notes-
thromboelastography-teg-for-assessing-clopidogrel-effect]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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